Cas no 5910-85-0 (hepta-2,4-dienal)

Hepta-2,4-dienal is an unsaturated aldehyde with the molecular formula C7H10O, characterized by a conjugated diene structure. This compound is notable for its reactivity due to the presence of both aldehyde and diene functional groups, making it a versatile intermediate in organic synthesis. Its conjugated system allows for participation in Diels-Alder reactions, Michael additions, and other cycloadditions, facilitating the construction of complex molecular frameworks. Hepta-2,4-dienal is also used in the study of flavor and fragrance chemistry, as its structure contributes to specific sensory properties. The compound's well-defined reactivity profile and stability under controlled conditions make it valuable for research and industrial applications.

hepta-2,4-dienal structure

Product Name:hepta-2,4-dienal

CAS No:5910-85-0

MF:C₇H₁₀O

MW:110.153702259064

CID:372871

PubChem ID:5283321

Update Time:2025-06-07

hepta-2,4-dienal Chemical and Physical Properties

Names and Identifiers

- 2,4-Heptadienal
- TRANS,TRANS-2,4-HEPTADIENAL
- 2,4-Heptadienal, # 2
- 2,4-Heptadienal, (Z,Z)-
- 2,4-Heptandienal
- hepta-2,4-dienal
- AKOS028110098
- hept-2,4-dienal
- FT-0635219
- NS00082251
- 85870-31-1
- Heptadienal
- SATICYYAWWYRAM-UHFFFAOYSA-N
- FT-0694236
- D90931
- MDL： MFCD00007005
- Inchi： 1S/C7H10O/c1-2-3-4-5-6-7-8/h3-7H,2H2,1H3
- InChI Key： SATICYYAWWYRAM-UHFFFAOYSA-N
- SMILES： O=CC=CC=CCC

Computed Properties

Exact Mass: 110.0732
Monoisotopic Mass: 110.073
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 5
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 2.7
Topological Polar Surface Area: 17.1

Experimental Properties

Color/Form: Not determined
Density: 0.881 g/mL at 25 °C(lit.)
Melting Point: 84.5 °C
Boiling Point: 84-84.5 °C(lit.)
Flash Point: 150 °F
Refractive Index: n20/D 1.534(lit.)
PSA: 17.07
LogP: 1.70770
Solubility: Not determined

hepta-2,4-dienal Security Information

Hazardous Material transportation number：UN 2810 6.1/PG 3
WGK Germany：3
Hazard Category Code： 22-24-38
Safety Instruction： 36/37-45
FLUKA BRAND F CODES：10-23
Hazardous Material Identification：
Risk Phrases：22-24-38
Safety Term：S36/37-S45
Storage Condition：Cold storage (+4 ° C)

hepta-2,4-dienal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X84935-25g	TRANS，TRANS-2，4-HEPTADIENAL	5910-85-0	≥90%	25g	¥2738.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X84935-5g	TRANS，TRANS-2，4-HEPTADIENAL	5910-85-0	≥90%	5g	¥928.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X84935-1g	TRANS，TRANS-2，4-HEPTADIENAL	5910-85-0	≥90%	1g	¥258.0	2023-09-05
eNovation Chemicals LLC	Y1265653-5g	TRANS,TRANS-2,4-HEPTADIENAL	5910-85-0	90%	5g	$65	2024-06-06
eNovation Chemicals LLC	Y1265653-25g	TRANS,TRANS-2,4-HEPTADIENAL	5910-85-0	90%	25g	$120	2024-06-06
Enamine	EN300-1829152-0.1g	hepta-2,4-dienal	5910-85-0	95%	0.1g	$32.0	2023-09-19
Enamine	EN300-1829152-0.25g	hepta-2,4-dienal	5910-85-0	95%	0.25g	$42.0	2023-09-19
Enamine	EN300-1829152-0.5g	hepta-2,4-dienal	5910-85-0	95%	0.5g	$74.0	2023-09-19
Enamine	EN300-1829152-1.0g	hepta-2,4-dienal	5910-85-0	95%	1g	$98.0	2023-06-07
Enamine	EN300-1829152-2.5g	hepta-2,4-dienal	5910-85-0	95%	2.5g	$198.0	2023-09-19